molecular formula C18H14O4S2 B372357 Dimethyl 2,5-di(2-thienyl)terephthalate CAS No. 380626-52-8

Dimethyl 2,5-di(2-thienyl)terephthalate

Cat. No. B372357
CAS RN: 380626-52-8
M. Wt: 358.4g/mol
InChI Key: PKSHOIIKOPKUJR-UHFFFAOYSA-N
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Description

Dimethyl 2,5-di(2-thienyl)terephthalate is a chemical compound with the molecular formula C18H14O4S2 . It contains a total of 40 bonds, including 26 non-H bonds, 18 multiple bonds, 6 rotatable bonds, 2 double bonds, 16 aromatic bonds, 2 five-membered rings, 1 six-membered ring, 2 aromatic esters, and 2 Thiophenes .


Molecular Structure Analysis

The molecular structure of Dimethyl 2,5-di(2-thienyl)terephthalate is characterized by a total of 40 bonds, including 26 non-H bonds, 18 multiple bonds, 6 rotatable bonds, 2 double bonds, 16 aromatic bonds, 2 five-membered rings, 1 six-membered ring, 2 aromatic esters, and 2 Thiophenes .

properties

IUPAC Name

dimethyl 2,5-dithiophen-2-ylbenzene-1,4-dicarboxylate
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InChI

InChI=1S/C18H14O4S2/c1-21-17(19)13-9-12(16-6-4-8-24-16)14(18(20)22-2)10-11(13)15-5-3-7-23-15/h3-10H,1-2H3
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InChI Key

PKSHOIIKOPKUJR-UHFFFAOYSA-N
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Canonical SMILES

COC(=O)C1=CC(=C(C=C1C2=CC=CS2)C(=O)OC)C3=CC=CS3
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Molecular Formula

C18H14O4S2
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Molecular Weight

358.4 g/mol
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Product Name

Dimethyl 2,5-di(2-thienyl)terephthalate

Synthesis routes and methods

Procedure details

Dimethyl 2,5-dibromoterephthalate (6.09 g, 17.30 mmol) is dissolved in anhydrous THF (100 cm3), followed by the addition of 2-thienylzinc bromide (0.50 M in THF, 90 cm3, 45.0 mmol) and Pd(PPh3)4 (0.50 g, 0.43 mmol). The mixture is heated at 67° C. for 2 hours. After cooling, the reaction mixture is poured into water. The precipitate is collected by filtration and washed with water, methanol and diethyl ether then dried in vacuo, to yield the product as a pale yellow solid (5.41 g, 87%). 1H NMR (300 MHz, CDCl3): δ(ppm) 7.82 (s, 2H, Ar—H), 7.40 (dd, J=4.8 and 1.4 Hz, 2H, Ar—H), 7.07-7.12 (m, 4H, Ar—H), 3.78 (s, 6H, CH3); 13C NMR (75 MHz, CDCl3): δ(ppm) 168.1 (C═O), 140.3 (q), 133.6 (q), 133.4 (q), 131.9 (CH), 127.5 (CH), 127.0 (CH), 126.7 (CH), 52.6 (CH3); MS (m/e): 358 (M+, 100%), 327, 299, 240, 195.
Quantity
6.09 g
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reactant
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Quantity
100 mL
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90 mL
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0.5 g
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catalyst
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0 (± 1) mol
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Yield
87%

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